5-bromo-7-methoxy-2-methyl-2H-indazole

• IUPAC Name: 5-bromo-7-methoxy-2-methylindazole
• InChI: InChI=1S/C9H9BrN2O/c1-12-5-6-3-7(10)4-8(13-2)9(6)11-12/h3-5H,1-2H3
• InChI Key: QEOWNGSQBUVQPB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C=C(C=C(C2=N1)OC)Br
• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol

Description

5-bromo-7-methoxy-2-methyl-2H-indazole (BMMI) is an organic compound belonging to the class of heterocyclic compounds, which are molecules that contain a cyclic arrangement of atoms with at least one atom of a different element. BMMI is a highly versatile compound that has been extensively studied for its potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and drug discovery. It has been found to have a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral activities. In addition, BMMI has been used in the synthesis of a variety of novel compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-bromo-7-methoxy-2-methyl-2H-indazole is not fully understood, however, it is believed to act as an inhibitor of a variety of enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cytochrome P450 (CYP450). Inhibition of these enzymes has been shown to have a variety of effects on the body, including anti-inflammatory, anti-tumor, and anti-viral activities. In addition, 5-bromo-7-methoxy-2-methyl-2H-indazole has been found to act as an inhibitor of certain ion channels, which may play a role in its biological activity.
Biochemical and Physiological Effects
5-bromo-7-methoxy-2-methyl-2H-indazole has been found to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 5-bromo-7-methoxy-2-methyl-2H-indazole inhibits the activity of cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cytochrome P450 (CYP450), resulting in anti-inflammatory, anti-tumor, and anti-viral activities. In addition, 5-bromo-7-methoxy-2-methyl-2H-indazole has been found to inhibit the activity of certain ion channels, which may play a role in its biological activity. 5-bromo-7-methoxy-2-methyl-2H-indazole has also been found to have anti-oxidative and anti-apoptotic effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-7-methoxy-2-methyl-2H-indazole in laboratory experiments include its high efficiency in synthesizing a variety of compounds, its ability to inhibit a variety of enzymes and ion channels, and its wide range of biological activities. However, there are some limitations to using 5-bromo-7-methoxy-2-methyl-2H-indazole in laboratory experiments. For example, 5-bromo-7-methoxy-2-methyl-2H-indazole is not water-soluble, which can make it difficult to use in certain types of experiments. In addition, the mechanism of action of 5-bromo-7-methoxy-2-methyl-2H-indazole is not fully understood, which can make it difficult to predict how it will affect a given system.

Future Directions

Given the wide range of potential applications of 5-bromo-7-methoxy-2-methyl-2H-indazole, there are a number of future directions for research. For example, further studies could be conducted to better understand the mechanism of action of 5-bromo-7-methoxy-2-methyl-2H-indazole and to identify new potential therapeutic applications. In addition, further studies could be conducted to optimize the synthesis of 5-bromo-7-methoxy-2-methyl-2H-indazole and to develop new methods for synthesizing 5-bromo-7-methoxy-2-methyl-2H-indazole-based compounds. Finally, further studies could be conducted to better understand the biochemical and physiological effects of 5-bromo-7-methoxy-2-methyl-2H-indazole, and to identify new potential therapeutic applications.

Synthesis Methods

5-bromo-7-methoxy-2-methyl-2H-indazole can be synthesized by a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, the Buchwald-Hartwig amination, and the Sonogashira-Hagihara coupling. In the Suzuki-Miyaura cross-coupling reaction, a palladium-catalyzed reaction is used to couple two different molecules, resulting in the formation of a new molecule. This reaction is highly efficient and has been used to synthesize a variety of compounds, including 5-bromo-7-methoxy-2-methyl-2H-indazole. The Buchwald-Hartwig amination is a palladium-catalyzed reaction used to synthesize amines from aryl halides, and has been used to synthesize 5-bromo-7-methoxy-2-methyl-2H-indazole. The Sonogashira-Hagihara coupling is a palladium-catalyzed reaction used to synthesize arylalkynes from aryl halides, and has been used to synthesize 5-bromo-7-methoxy-2-methyl-2H-indazole.

Scientific Research Applications

5-bromo-7-methoxy-2-methyl-2H-indazole has been studied extensively for its potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and drug discovery. In the field of synthetic organic chemistry, 5-bromo-7-methoxy-2-methyl-2H-indazole has been used in the synthesis of a variety of novel compounds with potential therapeutic applications. In the field of medicinal chemistry, 5-bromo-7-methoxy-2-methyl-2H-indazole has been found to have a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral activities. In the field of drug discovery, 5-bromo-7-methoxy-2-methyl-2H-indazole has been used in the development of small molecule drugs, as well as in the development of therapeutic antibodies and other biologics.